Cas no 1235032-75-3 (Bcl-xL antagonist 2)

• Product Name: Bcl-xL antagonist 2
• CAS No: 1235032-75-3
• MF: C₂₁H₁₆N₄O₃S₂
• MW: 436.506741523743
• CID: 5077970
• PubChem ID: 46836567
• Update Time: 2025-10-31

Bcl-xL antagonist 2 Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-[8-[(2-benzothiazolylamino)carbonyl]-3,4-dihydro-2(1H)-isoquinolinyl]-
• BDBM50020930
• 2-(8-(Benzo[d]thiazol-2-ylcarbamoyl)-3,4-dihydroisoquinolin-2(1H)-yl)thiazole-4-carboxylic acid
• Bcl-xL antagonist 2
• MS-27819
• AKOS040756565
• PHCCZZHEZZPUGG-UHFFFAOYSA-N
• 2-[8-(1,3-benzothiazol-2-ylcarbamoyl)-3,4-dihydro-1H-isoquinolin-2-yl]-1,3-thiazole-4-carboxylic acid
• CS-0012771
• HY-12908
• 1235032-75-3
• SCHEMBL3361340
• DA-71335
• CHEMBL3287293

• Inchi： 1S/C21H16N4O3S2/c26-18(24-20-22-15-6-1-2-7-17(15)30-20)13-5-3-4-12-8-9-25(10-14(12)13)21-23-16(11-29-21)19(27)28/h1-7,11H,8-10H2,(H,27,28)(H,22,24,26)
• InChI Key： PHCCZZHEZZPUGG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1N1CC2C(C(NC3=NC4C=CC=CC=4S3)=O)=CC=CC=2CC1

Computed Properties

• Exact Mass: 436.06638273g/mol
• Monoisotopic Mass: 436.06638273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 152

Additional information on Bcl-xL antagonist 2

Comprehensive Overview of Bcl-xL antagonist 2 (CAS No. 1235032-75-3): Mechanism, Applications, and Research Insights

The Bcl-xL antagonist 2 (CAS No. 1235032-75-3) is a small-molecule inhibitor targeting the B-cell lymphoma-extra large (Bcl-xL) protein, a critical anti-apoptotic member of the Bcl-2 family. This compound has garnered significant attention in oncology research due to its potential to overcome apoptosis resistance in cancer cells, a hallmark of tumor progression and therapy resistance. With the rise of targeted cancer therapies, researchers are increasingly exploring Bcl-xL inhibition as a strategy to enhance the efficacy of conventional treatments like chemotherapy and immunotherapy.

Recent studies highlight the role of Bcl-xL antagonist 2 in addressing tumor microenvironment challenges, particularly in solid tumors where hypoxia and nutrient deprivation promote survival mechanisms. The compound’s ability to selectively bind Bcl-xL disrupts its interaction with pro-apoptotic proteins like Bax and Bak, triggering mitochondrial outer membrane permeabilization (MOMP) and subsequent caspase activation. This mechanism aligns with current trends in precision medicine, where modulating specific apoptotic pathways is prioritized to minimize off-target effects.

In preclinical models, Bcl-xL antagonist 2 has demonstrated synergy with immune checkpoint inhibitors, a hotspot in cancer immunotherapy research. By sensitizing tumor cells to apoptosis, it may reduce tumor immune evasion and improve T-cell-mediated cytotoxicity. This aligns with frequently searched queries like "Bcl-xL inhibitors and combination therapy" or "overcoming immunotherapy resistance." Additionally, its potential applications in hematologic malignancies, such as chronic lymphocytic leukemia (CLL), are under investigation, addressing user interest in blood cancer treatment advancements.

The pharmacokinetic profile of Bcl-xL antagonist 2 (CAS No. 1235032-75-3) is another area of focus. Researchers are optimizing its bioavailability and blood-brain barrier penetration to target central nervous system (CNS) tumors, a topic frequently explored in forums and publications. Its structure-activity relationship (SAR) data are also pivotal for designing derivatives with improved selectivity, a common search term among medicinal chemists.

Beyond oncology, Bcl-xL antagonist 2 is being studied in neurodegenerative diseases, where aberrant apoptosis contributes to conditions like Alzheimer’s and Parkinson’s. This multidisciplinary relevance boosts its visibility in drug discovery databases and academic discussions. As the scientific community seeks novel apoptotic modulators, this compound’s unique properties position it as a promising candidate for further clinical translation.

In summary, Bcl-xL antagonist 2 (CAS No. 1235032-75-3) represents a cutting-edge tool in apoptosis research and cancer therapeutics. Its integration with emerging technologies like AI-driven drug design and high-throughput screening underscores its potential to address unmet medical needs. For researchers querying "Bcl-xL inhibitor clinical trials" or "small-molecule apoptosis inducers," this compound offers a compelling case study in targeted therapy development.